N-benzyl-N-(cyanomethyl)-4-(1,3-thiazol-4-yl)benzamide

• IUPAC Name: N-benzyl-N-(cyanomethyl)-4-(1,3-thiazol-4-yl)benzamide
• InChI: InChI=1S/C19H15N3OS/c20-10-11-22(12-15-4-2-1-3-5-15)19(23)17-8-6-16(7-9-17)18-13-24-14-21-18/h1-9,13-14H,11-12H2
• InChI Key: WMWYZKCJKRWTBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC#N)C(=O)C2=CC=C(C=C2)C3=CSC=N3
• Molecular Formula: C19H15N3OS
• Molecular Weight: 333.4 g/mol

Description

N-benzyl-N-(cyanomethyl)-4-(1,3-thiazol-4-yl)benzamide, also known as BCTB, is a chemical compound that belongs to the class of thiazole derivatives. It has been extensively studied for its potential use in scientific research applications due to its unique properties.

Mechanism of Action

N-benzyl-N-(cyanomethyl)-4-(1,3-thiazol-4-yl)benzamide acts as a selective TRPM8 channel blocker by binding to a specific site on the channel protein. This binding prevents the influx of calcium ions into the cell, which is necessary for the activation of the TRPM8 channel. By blocking the TRPM8 channel, this compound can modulate various physiological processes that are regulated by this channel.
Biochemical and Physiological Effects:
This compound has been shown to modulate various physiological processes that are regulated by the TRPM8 channel, including thermoregulation, pain sensation, and cancer progression. This compound has been shown to reduce cold sensitivity and pain in animal models, suggesting its potential use as a therapeutic agent for pain management. Additionally, this compound has been shown to inhibit the proliferation and migration of cancer cells, suggesting its potential use as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

N-benzyl-N-(cyanomethyl)-4-(1,3-thiazol-4-yl)benzamide has several advantages for lab experiments, including its high purity, specificity, and selectivity for the TRPM8 channel. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of N-benzyl-N-(cyanomethyl)-4-(1,3-thiazol-4-yl)benzamide in scientific research. One potential direction is the development of this compound-based therapeutics for pain management and cancer treatment. Another potential direction is the use of this compound as a tool for studying the physiological and pathological roles of the TRPM8 channel in various tissues and organs. Additionally, further studies are needed to investigate the potential side effects and toxicity of this compound at different concentrations and in different cell types.

Synthesis Methods

The synthesis of N-benzyl-N-(cyanomethyl)-4-(1,3-thiazol-4-yl)benzamide involves the reaction of N-benzyl-4-(1,3-thiazol-4-yl)benzamide with cyanomethyl bromide in the presence of a base. The reaction yields this compound as a white crystalline solid with a high purity.

Scientific Research Applications

N-benzyl-N-(cyanomethyl)-4-(1,3-thiazol-4-yl)benzamide has been widely used in scientific research due to its potential as a selective TRPM8 channel blocker. The TRPM8 channel is a cold and menthol receptor that is involved in various physiological processes, including thermoregulation, pain sensation, and cancer progression. This compound has been shown to selectively block the TRPM8 channel without affecting other ion channels, making it a valuable tool for studying the physiological and pathological roles of TRPM8.